2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate

• IUPAC Name: acetic acid;2,6-bis(4-chlorophenyl)-3-methylpiperidin-4-one
• InChI: InChI=1S/C18H17Cl2NO.C2H4O2/c1-11-17(22)10-16(12-2-6-14(19)7-3-12)21-18(11)13-4-8-15(20)9-5-13;1-2(3)4/h2-9,11,16,18,21H,10H2,1H3;1H3,(H,3,4)
• InChI Key: UJXZMEFNPHIHCF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NC(CC1=O)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl.CC(=O)O
• Molecular Formula: C20H21Cl2NO3
• Molecular Weight: 394.3 g/mol

Description

2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate, also known as BCPM or N-0494, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a potent inhibitor of catechol-O-methyltransferase (COMT) and has been shown to have promising effects in various fields of research.

Mechanism of Action

2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate is a potent inhibitor of COMT, an enzyme that plays a crucial role in the breakdown of catecholamines such as dopamine, epinephrine, and norepinephrine. By inhibiting COMT, this compound increases the levels of these neurotransmitters in the brain, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, leading to potential therapeutic effects in Parkinson's disease. This compound has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate has several advantages for use in lab experiments. It is a potent inhibitor of COMT and has been shown to have promising effects in various fields of research. However, there are also some limitations to its use. This compound is a highly potent compound and requires careful handling and storage. It is also relatively expensive, which may limit its use in certain research applications.

Future Directions

There are several future directions for research on 2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate. One potential area of research is the development of new therapeutic applications for this compound. This compound has shown promise in the treatment of Parkinson's disease and breast cancer, but there may be other potential applications that have yet to be explored. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential mechanisms of action.

Synthesis Methods

The synthesis of 2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate involves a multi-step process that includes the reaction of 4-chlorobenzaldehyde with 3-methyl-4-piperidone, followed by the reaction of the resulting compound with acetic anhydride. The final product is obtained through purification and isolation methods.

Scientific Research Applications

2,6-bis(4-chlorophenyl)-3-methyl-4-piperidinone acetate has been extensively studied for its potential applications in various fields of research. It has been shown to have neuroprotective effects and is being investigated for its potential use in the treatment of Parkinson's disease. This compound has also been studied for its potential use in the treatment of certain types of cancer, such as breast cancer.